Cas no 883542-69-6 (3-(4-Fluorophenoxy)propylmethylamine)

• Product Name: 3-(4-Fluorophenoxy)propylmethylamine
• CAS No: 883542-69-6
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• MDL: MFCD06800761
• CID: 1070249
• PubChem ID: 23004749
• Update Time: 2025-06-13

3-(4-Fluorophenoxy)propylmethylamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenoxy)-N-methylpropan-1-amine
• [3-(4-Fluorophenoxy)propyl]methylamine
• 3-(4-fluorophenoxy)-N-methyl-1-propanamine(SALTDATA: FREE)
• MFCD06800761
• BB 0218136
• SCHEMBL16809146
• 883542-69-6
• BS-36015
• EN300-58016
• AB00995393-01
• CS-0118474
• [3-(4-fluorophenoxy)propyl](methyl)amine
• AKOS000301601
• N-[3-(4-fluorophenoxy)propyl]-n-methylamine
• 3-(4-Fluorophenoxy)-N-methyl-1-propanamine
• DTXSID40629572
• G37456
• 3-(4-Fluorophenoxy)propylmethylamine

• MDL： MFCD06800761
• Inchi： 1S/C10H14FNO/c1-12-7-2-8-13-10-5-3-9(11)4-6-10/h3-6,12H,2,7-8H2,1H3
• InChI Key： MQKGIPJSYFXVES-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCCNC

Computed Properties

• Exact Mass: 183.10600
• Monoisotopic Mass: 183.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.041
• Boiling Point: 268.567°C at 760 mmHg
• Flash Point: 116.225°C
• Refractive Index: 1.485
• PSA: 21.26000
• LogP: 2.20490
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(4-Fluorophenoxy)propylmethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Fluorophenoxy)propylmethylamine

Comprehensive Overview of 3-(4-Fluorophenoxy)propylmethylamine (CAS No. 883542-69-6): Properties, Applications, and Research Insights

3-(4-Fluorophenoxy)propylmethylamine (CAS No. 883542-69-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a fluorophenoxy moiety linked to a propylmethylamine chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers often explore its potential in drug discovery, particularly in modulating neurotransmitter systems or as a building block for small-molecule therapeutics.

In recent years, the demand for fluorinated compounds like 3-(4-Fluorophenoxy)propylmethylamine has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination plays a pivotal role. The compound’s CAS No. 883542-69-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of 3-(4-Fluorophenoxy)propylmethylamine lies in its synthetic adaptability. The 4-fluorophenoxy group can undergo further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening and structure-activity relationship (SAR) studies, where minor structural changes can significantly impact biological activity. Such applications are often discussed in forums focusing on drug design and chemical innovation.

From a safety perspective, 3-(4-Fluorophenoxy)propylmethylamine is handled under standard laboratory protocols, with no reported extreme hazards under normal conditions. Its stability and solubility profile make it suitable for in vitro and in vivo research, though proper handling guidelines should always be followed. This aspect is critical for laboratories prioritizing green chemistry and sustainable practices, which are increasingly emphasized in modern research.

The compound’s potential extends beyond pharmaceuticals. For instance, its fluorinated aromatic structure could be leveraged in advanced materials, such as liquid crystals or polymers, where fluorine atoms enhance thermal and chemical resistance. This dual applicability in life sciences and material engineering makes CAS No. 883542-69-6 a subject of cross-disciplinary interest.

In summary, 3-(4-Fluorophenoxy)propylmethylamine (CAS No. 883542-69-6) represents a compelling case study in the intersection of fluorine chemistry and functional materials. Its role in drug development and material innovation underscores the importance of fluorinated intermediates in contemporary science. As research progresses, this compound is likely to remain a focal point for both academic and industrial investigations.